Cas no 1545013-06-6 (7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one)

• Product Name: 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• CAS No: 1545013-06-6
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 5740115
• PubChem ID: 83818466
• Update Time: 2025-05-27

7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1071019
• 1545013-06-6
• 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one
• 1,5-Benzothiazepin-4(5H)-one, 7-amino-2,3-dihydro-

• Inchi： 1S/C9H10N2OS/c10-6-1-2-8-7(5-6)11-9(12)3-4-13-8/h1-2,5H,3-4,10H2,(H,11,12)
• InChI Key： JIYYSUFZJCBBCE-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(N)C=C2NC(=O)CC1

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 445.0±45.0 °C(Predicted)
• pka: 14.21±0.20(Predicted)

Additional information on 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one

Comprehensive Analysis of 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one (CAS No. 1545013-06-6)

The compound 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one (CAS No. 1545013-06-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazepine core with an amino substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other pharmacologically active benzothiazepine derivatives.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and personalized medicine. 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one stands out due to its versatile reactivity and potential applications in treating neurological and cardiovascular disorders. Its CAS No. 1545013-06-6 is frequently searched in academic databases, reflecting the growing interest in its synthesis and biological evaluation.

One of the most discussed topics in modern pharmacology is the development of small-molecule therapeutics with high specificity and minimal side effects. 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one aligns with this trend, as its benzothiazepine scaffold is known to interact with various protein targets. Researchers are exploring its potential as a kinase inhibitor or GPCR modulator, which could revolutionize treatments for conditions like hypertension and anxiety disorders.

The synthesis of 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one involves multi-step organic reactions, often starting from readily available precursors like 2-aminothiophenol and α,β-unsaturated carbonyl compounds. Optimizing these synthetic routes is a hot topic in organic chemistry forums, with many scientists seeking efficient and scalable methods. The compound’s CAS No. 1545013-06-6 is often referenced in patents and research papers, highlighting its commercial and academic value.

Another area of interest is the structure-activity relationship (SAR) of benzothiazepine derivatives. By modifying the amino group or the ketone moiety in 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one, researchers aim to enhance its bioavailability and target affinity. Such studies are crucial for designing next-generation drugs with improved efficacy and safety profiles.

Environmental and regulatory considerations also play a role in the compound’s research trajectory. Unlike many synthetic intermediates, 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one is not classified as a hazardous material, making it a safer option for large-scale production. This aligns with the global push toward green chemistry and sustainable pharmaceutical manufacturing.

In summary, 7-Amino-2,3,4,5-tetrahydro-1,5-benzothiazepin-4-one (CAS No. 1545013-06-6) represents a fascinating intersection of chemistry and medicine. Its potential applications in drug development, coupled with its synthetic accessibility, make it a compound worth watching in the coming years. As research progresses, we can expect more insights into its mechanisms and therapeutic benefits, further solidifying its place in modern science.